N-[1-{[(4-chlorobenzyl)amino]carbonyl}-2-(5-methyl-2-furyl)vinyl]benzamide

• Molecular Formula: C22H19ClN2O3
• Molecular Weight: 394.8 g/mol
• IUPAC Name: N-[(Z)-3-[(4-chlorophenyl)methylamino]-1-(5-methylfuran-2-yl)-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C22H19ClN2O3/c1-15-7-12-19(28-15)13-20(25-21(26)17-5-3-2-4-6-17)22(27)24-14-16-8-10-18(23)11-9-16/h2-13H,14H2,1H3,(H,24,27)(H,25,26)/b20-13-
• InChI Key: UZJAWZUFVFPSRE-MOSHPQCFSA-N
• Isomeric SMILES: CC1=CC=C(O1)/C=C(/C(=O)NCC2=CC=C(C=C2)Cl)\NC(=O)C3=CC=CC=C3
• SMILES: CC1=CC=C(O1)C=C(C(=O)NCC2=CC=C(C=C2)Cl)NC(=O)C3=CC=CC=C3

Description

N-[1-{[(4-chlorobenzyl)amino]carbonyl}-2-(5-methyl-2-furyl)vinyl]benzamide, also known as CB1 antagonist/inverse agonist, is a chemical compound that has been the subject of numerous scientific studies due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of N-[1-{[(4-chlorobenzyl)amino]carbonyl}-2-(5-methyl-2-furyl)vinyl]benzamide involves its binding to the N-[1-{[(4-chlorobenzyl)amino]carbonyl}-2-(5-methyl-2-furyl)vinyl]benzamide receptor. It acts as an antagonist/inverse agonist, which means that it can block the effects of endocannabinoids on the N-[1-{[(4-chlorobenzyl)amino]carbonyl}-2-(5-methyl-2-furyl)vinyl]benzamide receptor. This results in a decrease in the activity of the endocannabinoid system, which has been implicated in the regulation of appetite, mood, and addiction.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-[1-{[(4-chlorobenzyl)amino]carbonyl}-2-(5-methyl-2-furyl)vinyl]benzamide include a decrease in appetite, a decrease in the rewarding effects of drugs of abuse, and an increase in anxiety. It has been shown to have potential therapeutic effects in the treatment of obesity, addiction, and anxiety disorders.

Advantages and Limitations for Lab Experiments

The advantages of using N-[1-{[(4-chlorobenzyl)amino]carbonyl}-2-(5-methyl-2-furyl)vinyl]benzamide in lab experiments include its potency as a N-[1-{[(4-chlorobenzyl)amino]carbonyl}-2-(5-methyl-2-furyl)vinyl]benzamide antagonist/inverse agonist and its potential therapeutic effects in the treatment of obesity, addiction, and anxiety disorders. The limitations of using N-[1-{[(4-chlorobenzyl)amino]carbonyl}-2-(5-methyl-2-furyl)vinyl]benzamide in lab experiments include its potential side effects, such as an increase in anxiety, and the need for further research to determine its safety and efficacy.

Future Directions

There are several future directions for the research of N-[1-{[(4-chlorobenzyl)amino]carbonyl}-2-(5-methyl-2-furyl)vinyl]benzamide. These include further studies on its potential therapeutic effects in the treatment of obesity, addiction, and anxiety disorders, as well as its potential use in the treatment of other medical conditions. Additionally, further research is needed to determine its safety and efficacy, as well as its potential side effects. Finally, the development of more potent and selective N-[1-{[(4-chlorobenzyl)amino]carbonyl}-2-(5-methyl-2-furyl)vinyl]benzamide antagonists/inverse agonists may lead to the development of more effective treatments for a variety of medical conditions.

Synthesis Methods

The synthesis of N-[1-{[(4-chlorobenzyl)amino]carbonyl}-2-(5-methyl-2-furyl)vinyl]benzamide involves the reaction of 4-chlorobenzylamine with 2-furylcarboxaldehyde to form the intermediate imine. This intermediate is then reacted with N-benzoyl-4-piperidone to yield the final product, N-[1-{[(4-chlorobenzyl)amino]carbonyl}-2-(5-methyl-2-furyl)vinyl]benzamide.

Scientific Research Applications

N-[1-{[(4-chlorobenzyl)amino]carbonyl}-2-(5-methyl-2-furyl)vinyl]benzamide has been the subject of numerous scientific studies due to its potential applications in the field of medicine. It has been shown to have potential therapeutic effects in the treatment of obesity, addiction, and anxiety disorders. It has been found to be a potent N-[1-{[(4-chlorobenzyl)amino]carbonyl}-2-(5-methyl-2-furyl)vinyl]benzamide antagonist/inverse agonist, which means that it can block the effects of endocannabinoids on the N-[1-{[(4-chlorobenzyl)amino]carbonyl}-2-(5-methyl-2-furyl)vinyl]benzamide receptor.